Ferric pyrophosphate Ferric pyrophosphate Ferric pyrophosphate is an iron coordination entity composed from Fe(3+) cations and diphosphate(4-) anions in a 4:3 ratio. It contains a diphosphate(4-).
Ferric pyrophosphate is an iron replacement product. Free iron presents several side effects as it can catalyze free radical formation and lipid peroxidation as well as the presence of interactions of iron in plasma. The ferric ion is strongly complexed by pyrophosphate. It presents an increasing interest as this insoluble form can be milder in the gastrointestinal tract and present higher bioavailability.
Brand Name: Vulcanchem
CAS No.: 10402-25-2
VCID: VC20959645
InChI: InChI=1S/4Fe.3H4O7P2/c;;;;3*1-8(2,3)7-9(4,5)6/h;;;;3*(H2,1,2,3)(H2,4,5,6)/q4*+3;;;/p-12
SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[O-]P(=O)([O-])OP(=O)([O-])[O-].[O-]P(=O)([O-])OP(=O)([O-])[O-].[Fe+3].[Fe+3].[Fe+3].[Fe+3]
Molecular Formula: Fe4O21P6
Molecular Weight: 745.21 g/mol

Ferric pyrophosphate

CAS No.: 10402-25-2

Cat. No.: VC20959645

Molecular Formula: Fe4O21P6

Molecular Weight: 745.21 g/mol

* For research use only. Not for human or veterinary use.

Ferric pyrophosphate - 10402-25-2

Specification

Description Ferric pyrophosphate is an iron coordination entity composed from Fe(3+) cations and diphosphate(4-) anions in a 4:3 ratio. It contains a diphosphate(4-).
Ferric pyrophosphate is an iron replacement product. Free iron presents several side effects as it can catalyze free radical formation and lipid peroxidation as well as the presence of interactions of iron in plasma. The ferric ion is strongly complexed by pyrophosphate. It presents an increasing interest as this insoluble form can be milder in the gastrointestinal tract and present higher bioavailability.
CAS No. 10402-25-2
Molecular Formula Fe4O21P6
Molecular Weight 745.21 g/mol
IUPAC Name iron(3+);phosphonato phosphate
Standard InChI InChI=1S/4Fe.3H4O7P2/c;;;;3*1-8(2,3)7-9(4,5)6/h;;;;3*(H2,1,2,3)(H2,4,5,6)/q4*+3;;;/p-12
Standard InChI Key CADNYOZXMIKYPR-UHFFFAOYSA-B
SMILES [O-]P(=O)([O-])OP(=O)([O-])[O-].[O-]P(=O)([O-])OP(=O)([O-])[O-].[O-]P(=O)([O-])OP(=O)([O-])[O-].[Fe+3].[Fe+3].[Fe+3].[Fe+3]
Canonical SMILES [O-]P(=O)([O-])OP(=O)([O-])[O-].[O-]P(=O)([O-])OP(=O)([O-])[O-].[O-]P(=O)([O-])OP(=O)([O-])[O-].[Fe+3].[Fe+3].[Fe+3].[Fe+3]
Melting Point Decomposes

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